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Abstract

This document provides a detailed guide for integrating the Qorvo CMD178, a passive double-
balanced mixer, into a downconverter circuit. The CMD178 is well-suited for applications
requiring frequency conversion from the Ku-band (11-21 GHz) to a lower intermediate
frequency (IF). This application note will cover the fundamental principles of downconversion, a
typical circuit topology, component selection considerations, and detailed experimental
protocols for performance characterization. The intended audience is researchers and
scientists who may be utilizing microwave systems in their experimental setups, such as in
certain spectroscopic or imaging applications, and require a practical understanding of the
underlying hardware.

Introduction to Downconversion and the CMD178
Mixer

In many radio frequency (RF) systems, it is necessary to convert a high-frequency signal to a
lower frequency for easier processing. This process is known as downconversion.[1][2] A key
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component in this process is the mixer, which combines the incoming RF signal with a local
oscillator (LO) signal to produce sum and difference frequencies. In a downconverter, the
difference frequency, or IF, is the desired output.

The CMD178 is a passive double-balanced mixer that offers low conversion loss, high isolation
between its ports, and a wide IF bandwidth, making it an excellent choice for downconverter
applications in the 11-21 GHz range.[3][4][5] Its passive design means it does not require a DC
power supply, simplifying circuit design.

Downconverter Circuit Architecture

A typical downconverter circuit consists of several key components in addition to the mixer. A
generic block diagram is presented below, which can be adapted based on specific application
requirements.
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Downconverter Block Diagram
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Component Description:
e RF Input Stage:

o Bandpass Filter (BPF): Selects the desired RF input frequency band and rejects out-of-
band signals.

o Low Noise Amplifier (LNA): Amplifies the weak incoming RF signal while adding minimal
noise to maintain a good signal-to-noise ratio.

e Mixing Stage:

o CMD178 Mixer: Combines the amplified RF signal with the LO signal to generate the IF
signal.

e Local Oscillator (LO):

o LO Source: A stable frequency source that provides the mixing signal. The frequency of
the LO determines the frequency of the resulting IF signal (f_IF = |f_RF - f_LO|).

e |IF Output Stage:

o Lowpass Filter (LPF): Removes the unwanted sum frequency (f_RF + f_LO) and other
high-frequency products from the mixer output.

o IF Amplifier: Amplifies the IF signal to a suitable level for subsequent processing.

CMD178 Integration and Performance Data

The CMD178 is a die-level product, while the CMD178C3 is the surface-mount packaged
version. For ease of integration in most laboratory settings, the CMD178C3 is recommended.
The following tables summarize the key performance parameters of the CMD178 family, which
are crucial for downconverter design.

Table 1. CMD178/CMD178C3 Electrical Specifications
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Parameter Typical Value Units
RF & LO Frequency Range 11-21 GHz
IF Frequency Range DC-6 GHz
Conversion Loss 6 dB
LO to RF Isolation 45 dB
LO to IF Isolation 45 dB
RF to IF Isolation 26 dB
Input P1dB 9 dBm
Input IP3 16 dBm
LO Drive Level +9to +15 dBm

Data sourced from the CMD178 and CMD178C3 datasheets.

Experimental Protocols for Downconverter

Characterization

The following protocols describe the methodology for measuring the key performance metrics

of a downconverter circuit featuring the CMD178.

Experimental Setup

The following diagram illustrates a typical setup for characterizing the downconverter module.
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Downconverter Test Setup

Conversion Gain/Loss Measurement

e Setup: Connect the equipment as shown in the measurement setup diagram.

o RF Signal: Set the RF signal generator to the desired input frequency (e.g., 15 GHz) and a
power level well below the P1dB compression point of the mixer (e.g., -20 dBm).

e LO Signal: Set the LO signal generator to the desired LO frequency (e.g., 14 GHz fora 1
GHz IF) and a power level within the recommended range for the CMD178 (e.g., +13 dBm).

¢ Measurement:

o Measure the input power at the RF port of the downconverter using the power meter.
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o Measure the output power at the IF port of the downconverter at the IF frequency (1 GHz
in this example) using the spectrum analyzer or power meter.

e Calculation: Conversion Gain (dB) = P_out (dBm) - P_in (dBm). For a passive mixer like the
CMD178, this will be a negative value, referred to as conversion loss.

Port-to-Port Isolation Measurement

e LO to RF Isolation:

[¢]

Terminate the RF and IF ports with 50-ohm loads.

[¢]

Apply the LO signal at its nominal power level.

[e]

Measure the power of the LO signal that leaks to the RF port using the spectrum analyzer.

o

Isolation (dB) = P_LO (dBm) - P_leakage RF (dBm).

e LO to IF Isolation:

[¢]

Terminate the RF and IF ports with 50-ohm loads.

[e]

Apply the LO signal at its nominal power level.

o

Measure the power of the LO signal that leaks to the IF port.

[¢]

Isolation (dB) = P_LO (dBm) - P_leakage_IF (dBm).

e RF to IF Isolation:

[e]

Terminate the LO and IF ports with 50-ohm loads.

(¢]

Apply the RF signal at its nominal power level.

[¢]

Measure the power of the RF signal that leaks to the IF port.

o

Isolation (dB) = P_RF (dBm) - P_leakage_IF (dBm).

1 dB Compression Point (P1dB) Measurement
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e Setup: Use the same setup as for conversion gain measurement.

e Procedure:

[¢]

Set the RF and LO signals to their nominal frequencies and power levels.

[¢]

Gradually increase the input power from the RF signal generator in small steps (e.g., 1
dB).

[¢]

For each input power level, measure the output power at the IF frequency.

[e]

Plot the output power versus the input power.

o Determination: The input P1dB is the input power level at which the measured conversion
gain has decreased by 1 dB from its small-signal value.

Third-Order Intercept Point (IP3) Measurement

e Setup: Use a two-tone RF signal source or two separate RF signal generators combined with
a power combiner. The two tones should be closely spaced in frequency (e.g., f1 = 15.00
GHz and f2 = 15.01 GHz).

e Procedure:
o Apply the two-tone RF signal to the downconverter input.

o On the spectrum analyzer at the IF output, observe the two main IF tones and the third-
order intermodulation (IMD3) products at 2f1 - f2 and 2f2 - f1.

o Measure the power of one of the main IF tones and one of the IMD3 products.
e Calculation: Input IP3 (dBm) = P_in (dBm) + (P_out (dBm) - P_IMD3 (dBm)) / 2.

Conclusion

The CMD178 is a versatile and high-performance mixer suitable for a wide range of
downconverter applications. By carefully selecting supporting components such as filters and
amplifiers and following the detailed characterization protocols outlined in this note,
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researchers and scientists can successfully integrate this device into their systems and validate
its performance. The provided data and methodologies serve as a comprehensive starting point
for the design and implementation of robust and reliable downconverter circuits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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